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Compound of Interest

Compound Name: Ethyl 5-oxo0-5-(4-pyridyl)valerate

Cat. No.: B1327841

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document summarizes the publicly available information on Ethyl 5-0x0-5-(4-
pyridyl)valerate. Due to a significant lack of detailed experimental and biological data in the
scientific literature and public databases, this guide provides a foundational overview rather
than an in-depth technical whitepaper. The experimental protocols and detailed biological
activity data requested could not be retrieved from public sources.

Core Compound Information

Ethyl 5-oxo-5-(4-pyridyl)valerate is a chemical compound classified as a ketone and an ester,
featuring a pyridine ring. Its chemical structure suggests potential applications as an
intermediate in organic synthesis, particularly in the preparation of more complex molecules
with potential biological activity.

Table 1: Physicochemical Properties
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Property Value Source

CAS Number 25370-47-2 Chemical Supplier Catalogs
Molecular Formula C12H15NOs ChemicalBook[1]

Molecular Weight 221.25 g/mol ChemicalBook][1]

Purity Typically 297% CymitQuimica[2]

RWJISAYWXFAUJIN- o
InChl Key CymitQuimical[2]
UHFFFAOYSA-N

Synthesis and Spectroscopic Data

Detailed, peer-reviewed experimental protocols for the synthesis of Ethyl 5-ox0-5-(4-
pyridyl)valerate are not readily available in the public domain. However, based on its
structure, plausible synthetic routes can be proposed.

Postulated Synthetic Pathways

One potential synthetic approach could involve the Friedel-Crafts acylation of pyridine with a
derivative of glutaric acid. Another possibility is the reaction of a 4-pyridyl organometallic
reagent with a suitable five-carbon electrophile containing an ester group.

A generalized workflow for a potential synthesis is outlined below. It is crucial to note that this is
a theoretical pathway and has not been experimentally validated from the available literature.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.researchgate.net/publication/5455593_Synthesis_and_Structure-Activity_Relationships_of_4-Pyridones_as_Potential_Antimalarials
https://www.researchgate.net/publication/5455593_Synthesis_and_Structure-Activity_Relationships_of_4-Pyridones_as_Potential_Antimalarials
https://pubmed.ncbi.nlm.nih.gov/18396855/
https://pubmed.ncbi.nlm.nih.gov/18396855/
https://www.benchchem.com/product/b1327841?utm_src=pdf-body
https://www.benchchem.com/product/b1327841?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1327841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

)« )

1. Mg, THF

4 Reaction Steps )

y

(Grignard Formation)

2. Addition

y

(Nucleophilic Addition)

. Acidic Workup

' Hydrolysis '

Product
—

Click to download full resolution via product page

- J

Caption: Postulated Grignard reaction pathway for the synthesis of Ethyl 5-0x0-5-(4-
pyridyl)valerate.

Analytical Data

No specific spectroscopic data (NMR, IR, MS) for Ethyl 5-oxo0-5-(4-pyridyl)valerate has been
found in the searched scientific literature or databases. For research purposes, this data would
need to be generated experimentally upon synthesis and purification of the compound.
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Biological Activity and Drug Development Potential

There is currently no published research detailing the biological activity, mechanism of action,
or involvement in any signaling pathways for Ethyl 5-oxo-5-(4-pyridyl)valerate.

However, the 4-acylpyridine moiety is present in various biologically active molecules.
Compounds containing this scaffold have been investigated for a range of therapeutic
applications. The biological context of related structures suggests that Ethyl 5-oxo-5-(4-
pyridyl)valerate could serve as a building block for the synthesis of novel compounds with

potential pharmacological activities.

The logical relationship for investigating the potential of this compound in a drug discovery

context is presented below.
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Caption: A conceptual workflow for the utilization of Ethyl 5-ox0-5-(4-pyridyl)valerate in a drug
discovery program.

Conclusion

Ethyl 5-oxo-5-(4-pyridyl)valerate is a chemical intermediate with limited publicly available
data. While its basic physicochemical properties are known from supplier information, there is a
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significant gap in the scientific literature regarding its synthesis, analytical characterization, and
biological activity. For researchers and drug development professionals, this compound
represents a starting point for the synthesis of novel chemical entities. Any investigation into its
potential applications would require de novo synthesis, full analytical characterization, and
comprehensive biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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